Cas no 2228117-70-0 (methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate)

Methyl 2-amino-2-(1-(4-methylcyclohexyl)cyclopropyl)acetate is a specialized organic compound featuring a unique cyclopropane-substituted backbone combined with a 4-methylcyclohexyl group. This structure imparts steric and electronic properties that make it valuable in synthetic chemistry, particularly as an intermediate for pharmaceuticals or agrochemicals. The presence of both amino and ester functional groups enhances its reactivity, enabling versatile derivatization for tailored applications. Its cyclohexyl and cyclopropyl moieties contribute to conformational rigidity, which can influence binding affinity in bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for research and industrial applications, it offers a balance of stability and reactivity for advanced synthetic routes.
methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate structure
2228117-70-0 structure
Product Name:methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate
CAS No:2228117-70-0
MF:C13H23NO2
MW:225.32722401619
CID:6615571
PubChem ID:165826452
Update Time:2025-10-29

methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate
    • 2228117-70-0
    • methyl 2-amino-2-[1-(4-methylcyclohexyl)cyclopropyl]acetate
    • EN300-1734623
    • Inchi: 1S/C13H23NO2/c1-9-3-5-10(6-4-9)13(7-8-13)11(14)12(15)16-2/h9-11H,3-8,14H2,1-2H3
    • InChI Key: JNUWAGGINVGQPN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1(CC1)C1CCC(C)CC1)N)=O

Computed Properties

  • Exact Mass: 225.172878976g/mol
  • Monoisotopic Mass: 225.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3Ų

methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate Pricemore >>

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Additional information on methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate

Comprehensive Overview of Methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate (CAS No. 2228117-70-0)

The compound Methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate (CAS No. 2228117-70-0) is a specialized organic molecule with a unique structural framework, combining a cyclopropyl ring, a 4-methylcyclohexyl group, and an ester functionality. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its amino and ester groups are particularly noteworthy, as they often serve as key intermediates in synthetic pathways.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in drug discovery. Researchers are increasingly exploring their potential in modulating biological targets, such as enzymes and receptors. The 4-methylcyclohexyl moiety in this compound adds lipophilicity, which can enhance membrane permeability—a critical factor in drug design. This aligns with the growing trend of optimizing bioavailability and metabolic stability in medicinal chemistry.

The ester group in Methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate is another focal point, as esters are versatile in organic synthesis. They can undergo hydrolysis, reduction, or transesterification, enabling the creation of diverse derivatives. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid structural diversification is essential. Moreover, the compound’s chiral center at the amino-bearing carbon opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis.

From an industrial perspective, the scalability of synthesizing CAS No. 2228117-70-0 is a common query among chemists. Efficient routes often involve Grignard reactions or Michael additions to construct the cyclopropane ring, followed by selective functionalization. Recent advancements in flow chemistry and catalytic methods have further streamlined its production, reducing waste and improving yields—a nod to the pharmaceutical industry’s push toward green chemistry.

Environmental and regulatory considerations are also pivotal. While Methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability under various pH and temperature conditions is frequently studied, as these factors influence its storage and application in formulation science.

In summary, Methyl 2-amino-2-1-(4-methylcyclohexyl)cyclopropylacetate (CAS No. 2228117-70-0) represents a multifaceted tool in modern chemistry. Its structural features cater to both academic and industrial needs, bridging gaps between molecular design and practical utility. As research continues to uncover its potential, this compound is poised to remain relevant in cutting-edge scientific endeavors.

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